[2-Methanesulfonyl-1-(oxolan-2-ylmethyl)-1H-imidazol-5-yl]methanol

• IUPAC Name: [2-methylsulfonyl-3-(oxolan-2-ylmethyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C10H16N2O4S/c1-17(14,15)10-11-5-8(7-13)12(10)6-9-3-2-4-16-9/h5,9,13H,2-4,6-7H2,1H3
• InChI Key: QNOTUYDUMALIAN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(N1CC2CCCO2)CO
• Molecular Formula: C10H16N2O4S
• Molecular Weight: 260.31 g/mol

Description

2-Methanesulfonyl-1-(oxolan-2-ylmethyl)-1H-imidazol-5-yl]methanol (MSI-5) is a novel small molecule that has recently been synthesized and studied for its various biological applications. It is a derivative of methanesulfonamide, a commonly used sulfonamide derivative, and possesses a unique imidazole moiety. MSI-5 has been demonstrated to possess a wide range of biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. It has also been shown to possess a variety of pharmacological and biochemical properties, making it an attractive target for further research.

Scientific Research Applications

Crystallographic Characterization

The precise characterization of similar compounds at low temperatures has revealed ordered structures stabilized by intermolecular hydrogen bonding, showcasing its significance in understanding molecular arrangements and interactions in crystalline forms (Tessler & Goldberg, 2004).

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of the compound have been designed and synthesized as selective COX-2 inhibitors, aimed at reducing gastrointestinal adverse effects associated with traditional NSAIDs. This research illustrates the compound's potential in developing more targeted and safer anti-inflammatory drugs (Tabatabai, Rezaee, & Kiani, 2012).

Synthetic Chemistry

The compound has been utilized in the synthesis of aziridine-2-carboxylates, demonstrating its role in creating complex molecular structures that could have further applications in synthetic organic chemistry and drug development (de Saint-Fuscien & Dodd, 2000).

Catalysis and Methanol Production

Research has explored the use of methanesulfonyl derivatives for the partial oxidation of methane to methanol, highlighting its role in facilitating more efficient and environmentally friendly processes for converting methane into valuable chemical feedstocks (Mukhopadhyay, Zerella, & Bell, 2005).

Supramolecular Chemistry

Diethyltin-based three-dimensional self-assemblies derived from sulfonate-phosphonate ligands have been synthesized, showcasing the compound's utility in constructing complex supramolecular architectures, which could have implications for materials science and nanotechnology (Shankar, Jain, Kociok‐Köhn, & Molloy, 2011).